1,3-Dioxolane, 2-cyclobutyl-2-ethyl-
Description
1,3-Dioxolane, 2-cyclobutyl-2-ethyl- is a substituted 1,3-dioxolane derivative featuring a cyclobutyl and ethyl group at the 2-position of the five-membered dioxolane ring. The parent compound, 1,3-dioxolane (CAS 646-06-0), is a polar aprotic solvent with a boiling point of 76–78°C, low toxicity, and high flammability (flashpoint ≤2.5°C) . Its derivatives are often tailored for specialized applications, such as polymer extraction or composite synthesis, by modifying substituents to alter solubility, thermal stability, and reactivity.
Properties
CAS No. |
174681-74-4 |
|---|---|
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.225 |
IUPAC Name |
2-cyclobutyl-2-ethyl-1,3-dioxolane |
InChI |
InChI=1S/C9H16O2/c1-2-9(8-4-3-5-8)10-6-7-11-9/h8H,2-7H2,1H3 |
InChI Key |
XACYBJZSLVJXSL-UHFFFAOYSA-N |
SMILES |
CCC1(OCCO1)C2CCC2 |
Synonyms |
1,3-Dioxolane, 2-cyclobutyl-2-ethyl- |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The substituents on the 1,3-dioxolane ring significantly influence physical properties. Key examples include:
*Estimation based on increased molecular weight and steric hindrance compared to parent compound.
Key Observations :
- Boiling Points : Bulky substituents (e.g., cyclobutyl) likely raise boiling points due to enhanced van der Waals forces and reduced volatility. For example, 1,3-dioxolane’s bp (76°C) is lower than THF (66°C) and chloroform (61°C), but substituted derivatives may reverse this trend .
- Solubility : Hydrophobic groups (e.g., ethyl, cyclobutyl) reduce water miscibility. shows that diluting 1,3-dioxolane with water decreases extraction efficiency for polyhydroxybutyrate (PHB), suggesting hydrophobic derivatives may perform poorly in aqueous systems .
Chemical Reactivity and Stability
- For instance, 1,3-dioxolane derivatives with alkyl substituents (e.g., 2-methyl) show stable extraction performance at 80°C .
- Reactivity : Cyclobutyl groups may undergo ring-opening reactions under acidic or high-temperature conditions, limiting utility in harsh environments. In contrast, 2-ethyl-2-methyl-1,3-dioxolane (CAS 126-39-6) is likely more stable due to less strained substituents .
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